Cas no 1334146-97-2 (2-(3-Chlorophenyl)-2,2-difluoroethanethioamide)

• Product Name: 2-(3-Chlorophenyl)-2,2-difluoroethanethioamide
• CAS No: 1334146-97-2
• MF: C₈H₆ClF₂NS
• MW: 221.65474653244
• MDL: MFCD19686454
• CID: 5198117
• Update Time: 2023-08-25

2-(3-Chlorophenyl)-2,2-difluoroethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-2,2-difluoroethanethioamide
• Benzeneethanethioamide, 3-chloro-α,α-difluoro-
• 2-(3-Chlorophenyl)-2,2-difluoroethanethioamide

• MDL： MFCD19686454
• Inchi： 1S/C8H6ClF2NS/c9-6-3-1-2-5(4-6)8(10,11)7(12)13/h1-4H,(H2,12,13)
• InChI Key： DSQQRODKWAVORJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(N)=S)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1